Cas no 1909337-24-1 (3-(2-aminopropan-2-yl)benzonitrile hydrochloride)

• Product Name: 3-(2-aminopropan-2-yl)benzonitrile hydrochloride
• CAS No: 1909337-24-1
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 4629388
• Update Time: 2025-06-11

3-(2-aminopropan-2-yl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopropan-2-yl)benzonitrile hydrochloride

• Inchi： 1S/C10H12N2.ClH/c1-10(2,12)9-5-3-4-8(6-9)7-11;/h3-6H,12H2,1-2H3;1H
• InChI Key： HKASVMDOASEUHB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C#N)C=1)(N)(C)C.Cl

Additional information on 3-(2-aminopropan-2-yl)benzonitrile hydrochloride

Research Brief on 3-(2-aminopropan-2-yl)benzonitrile hydrochloride (CAS: 1909337-24-1): Recent Advances and Applications

The compound 3-(2-aminopropan-2-yl)benzonitrile hydrochloride (CAS: 1909337-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzonitrile scaffold and aminopropyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the role of 3-(2-aminopropan-2-yl)benzonitrile hydrochloride in modulating specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy as a small-molecule inhibitor targeting protein-protein interactions involved in inflammatory responses. The study demonstrated that this compound exhibits high selectivity and potency in vitro, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Another significant development involves the application of 3-(2-aminopropan-2-yl)benzonitrile hydrochloride in oncology. A recent preprint on bioRxiv (2024) explored its ability to disrupt cancer cell proliferation by inhibiting key enzymes in the MAPK signaling pathway. The findings indicate that this compound could serve as a novel chemotherapeutic agent, particularly for cancers with dysregulated MAPK activity. Structural-activity relationship (SAR) studies further elucidated the importance of the benzonitrile moiety for binding affinity, providing insights for future molecular optimization.

In addition to its therapeutic potential, advancements in the synthetic methodology of 3-(2-aminopropan-2-yl)benzonitrile hydrochloride have been reported. A study in Organic Process Research & Development (2023) presented a scalable and cost-effective synthesis route, achieving high yields (>85%) and purity (>99%). This progress addresses previous challenges related to the compound's availability, facilitating its broader use in preclinical and clinical research.

Despite these promising findings, challenges remain in the development of 3-(2-aminopropan-2-yl)benzonitrile hydrochloride. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further formulation optimization. Ongoing research aims to enhance its drug-like properties through prodrug strategies or nanoparticle-based delivery systems, as discussed in a recent review in Advanced Drug Delivery Reviews (2024).

In conclusion, 3-(2-aminopropan-2-yl)benzonitrile hydrochloride (CAS: 1909337-24-1) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span anti-inflammatory and anticancer therapies, supported by robust preclinical data. Continued research into its mechanisms, synthetic accessibility, and formulation will be critical for translating these findings into clinical benefits. This compound exemplifies the intersection of chemical innovation and biological relevance, offering a compelling case for further investment and study.